Cas no 13630-19-8 (2-(Trifluoromethyl)toluene)

2-(Trifluoromethyl)toluene Properties

Names and Identifiers

• 1-Methyl-2-(trifluoromethyl)benzene
• 2-(Trifluoromethyl)toluene~alpha,alpha,alpha-Trifluoro-o-xylene
• 2-Trifluoromethyl Toluene
• 2-Methylbenzotrifluoride
• 1-METHYL-2-TRIFLUOROMETHYL-BENZENE
• 2-(Trifluoromethyl)t
• 2-(Trifluoromethyl)toluene
• α,α,α-Trifluoro-o-xylene
• 2-Methylbenzotrifuoride
• à,à,à-trifluoro-o-xylene
• O-methyl benzotrifluoride
• 2-methylbenzenetrifluoride
• o-(TrifluoroMethyl)toluene
• 2-Methylbenzotrifluoride 97%
• 2-Methylbenzotrifluoride, 97+%
• alpha,alpha,alpha-Trifluoro-o-xylene
• Benzene, methyl(trifluoromethyl)-
• Benzene, 1-methyl-2-(trifluoromethyl)-
• 2-methyl-1-(trifluoromethyl)benzene
• trifluoromethyltoluene
• trifluoromethyl toluene
• PubChem1657
• KSC915E1B
• AC-4149
• FT-0613011
• J-510043
• AM61763
• MFCD00153204
• CXTQJQLIHHVTBT-UHFFFAOYSA-N
• DTXSID40379525
• SCHEMBL169124
• M1215
• AKOS005255031
• DS-14288
• SY022894
• 2-Methylbenzotrifluoride, AldrichCPR
• CS-W002447
• 13630-19-8
• STL557914
• DB-000365
• 1-Methyl-2-trifluoromethyl-benzene
• BBL104099
• 1-methyl-2-(trifluoromethyl)benzene
• 2-METHYLBENZOTRIFLUORIDE
• 2-(TRIFLUOROMETHYL)TOLUENE
• +Expand

• MDL： MFCD00153204
• InChIKey： DVFVNJHIVAPTMS-UHFFFAOYSA-N
• Inchi： 1S/C8H7F3/c1-6-4-2-3-5-7(6)8(9,10)11/h2-5H,1H3
• SMILES： FC(C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])(F)F
• BRN： 1940501

Computed Properties

• Exact Mass: 160.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.05
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.01380
• PSA: 0.00000
• Refractive Index: 1.435
• Boiling Point: 131.2±35.0℃ at 760 mmHg
• Melting Point: No data available
• Flash Point: 125-126°C
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.174(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides